Cas no 61518-01-2 (Benzenemethanol, 2-(2-furanyl)-, methylcarbamate)

• Product Name: Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
• CAS No: 61518-01-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 476469
• PubChem ID: 71395040
• Update Time: 2025-04-19

Benzenemethanol, 2-(2-furanyl)-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
• [2-(furan-2-yl)phenyl]methanol,methylcarbamic acid
• DTXSID80816702
• 61518-01-2
• Methylcarbamic acid--[2-(furan-2-yl)phenyl]methanol (1/1)

• Inchi： 1S/C11H10O2.C2H5NO2/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11;1-3-2(4)5/h1-7,12H,8H2;3H,1H3,(H,4,5)
• InChI Key： WVPLCTIRAFGWQN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=CC=1CO.OC(NC)=O

Computed Properties

• Exact Mass: 249.10015
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 82.7